Cas no 6425-65-6 ([2-(morpholine-4-carbonyl)phenyl]-morpholin-4-ylmethanone)

[2-(morpholine-4-carbonyl)phenyl]-morpholin-4-ylmethanone structure
6425-65-6 structure
Product Name:[2-(morpholine-4-carbonyl)phenyl]-morpholin-4-ylmethanone
CAS No:6425-65-6
MF:C16H20N2O4
MW:304.341004371643
CID:1674774
PubChem ID:247143
Update Time:2025-04-21

[2-(morpholine-4-carbonyl)phenyl]-morpholin-4-ylmethanone Chemical and Physical Properties

Names and Identifiers

    • [2-(morpholine-4-carbonyl)phenyl]-morpholin-4-ylmethanone
    • AC1Q5FFY
    • NSC61029
    • AC1L6JMN
    • Ambcb5116331
    • CBDivE_001010
    • benzene-1,2-diylbis(morpholin-4-ylmethanone)
    • Oprea1_290340
    • CTK5C0994
    • SureCN7121916
    • Phthalsaeure-dimorpholid
    • 4,4'-phthaloyl-bis-morpholine
    • Phthalic dimorpholide
    • NSC 61029
    • HMS1577C10
    • AKOS003889857
    • 4,4'-(1,2-Phenylenedicarbonyl)dimorpholine
    • EU-0076058
    • SCHEMBL7121916
    • 6425-65-6
    • NSC-61029
    • DTXSID30289462
    • Cambridge id 5116331
    • SR-01000196051-1
    • SR-01000196051
    • Inchi: 1S/C16H20N2O4/c19-15(17-5-9-21-10-6-17)13-3-1-2-4-14(13)16(20)18-7-11-22-12-8-18/h1-4H,5-12H2
    • InChI Key: ALUQMBZPJUOGAM-UHFFFAOYSA-N
    • SMILES: O1CCN(C(C2=CC=CC=C2C(N2CCOCC2)=O)=O)CC1

Computed Properties

  • Exact Mass: 304.1424
  • Monoisotopic Mass: 304.142307
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.1
  • XLogP3: 0.1

Experimental Properties

  • Density: 1.259±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 168 ºC
  • Boiling Point: 544.4°C at 760 mmHg
  • Flash Point: 283.1°C
  • Refractive Index: 1.578
  • Solubility: Slightly soluble (33 g/l) (25 º C),
  • PSA: 59.08
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